Cas no 79472-17-6 (3-chloro-6-(pyridin-4-yl)pyridazine)

• Product Name: 3-chloro-6-(pyridin-4-yl)pyridazine
• CAS No: 79472-17-6
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• MDL: MFCD12143148
• CID: 532777
• PubChem ID: 13059428
• Update Time: 2025-05-25

3-chloro-6-(pyridin-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-chloro-6-(4-pyridinyl)-
• 3-chloro-6-pyridin-4-ylpyridazine
• 3-chloro-6-(pyridin-4-yl)pyridazine
• 3-chloro-6-(4-pyridinyl)pyridazine
• CS-0071017
• 3-CHLORO-6-PYRIDIN-4-YL-PYRIDAZINE
• ZFKNPROCZUOLMY-UHFFFAOYSA-N
• F1967-0423
• SB38807
• 79472-17-6
• DTXSID50516727
• 3-chloro-6-(pyridin-4-yl)-pyridazine
• BS-50514
• AKOS005208017
• SCHEMBL1740270
• EN300-236484
• DB-262226

• MDL： MFCD12143148
• Inchi： 1S/C9H6ClN3/c10-9-2-1-8(12-13-9)7-3-5-11-6-4-7/h1-6H
• InChI Key： ZFKNPROCZUOLMY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CN=CC=2)N=N1

Computed Properties

• Exact Mass: 191.0250249g/mol
• Monoisotopic Mass: 191.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

3-chloro-6-(pyridin-4-yl)pyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-chloro-6-(pyridin-4-yl)pyridazine

Recent Advances in the Study of 3-chloro-6-(pyridin-4-yl)pyridazine (CAS: 79472-17-6)

The compound 3-chloro-6-(pyridin-4-yl)pyridazine (CAS: 79472-17-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a pyridazine core substituted with a chloro group and a pyridinyl moiety, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as a kinase inhibitor, antimicrobial agent, and modulator of various biological pathways.

One of the most notable findings in recent literature is the role of 3-chloro-6-(pyridin-4-yl)pyridazine in the inhibition of protein kinases, particularly those involved in cancer signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against fibroblast growth factor receptors (FGFRs), which are often dysregulated in various cancers. The study highlighted the compound's ability to bind to the ATP-binding site of FGFRs, thereby blocking downstream signaling and inducing apoptosis in cancer cells.

In addition to its anticancer potential, 3-chloro-6-(pyridin-4-yl)pyridazine has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, showed significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings suggest that 3-chloro-6-(pyridin-4-yl)pyridazine could serve as a lead compound for the development of new antibiotics.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience explored the neuroprotective effects of 3-chloro-6-(pyridin-4-yl)pyridazine derivatives in models of Alzheimer's disease. The researchers found that these compounds could reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, offering a potential therapeutic strategy for neurodegenerative disorders. The study also provided insights into the structure-activity relationships (SARs) of these derivatives, which could guide future drug design efforts.

From a synthetic chemistry perspective, recent advances have focused on optimizing the synthesis of 3-chloro-6-(pyridin-4-yl)pyridazine and its derivatives. A 2023 paper in Organic Letters described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and efficiency of production. This methodological advancement is expected to facilitate further pharmacological studies and preclinical evaluations of the compound.

In conclusion, 3-chloro-6-(pyridin-4-yl)pyridazine (CAS: 79472-17-6) represents a multifaceted scaffold with broad potential in drug discovery. Its applications span oncology, infectious diseases, and neurology, supported by a growing body of preclinical evidence. Future research should focus on advancing these findings into clinical trials, as well as exploring additional therapeutic targets and optimizing the compound's pharmacokinetic properties. The continued investigation of this promising molecule is likely to yield significant contributions to the field of chemical biology and pharmaceutical sciences.